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Compound of Interest

Compound Name: Colnelenic acid

Cat. No.: B1237076

Audience: Researchers, scientists, and drug development professionals.

Introduction

Colnelenic acid is a specialized oxylipin, a product of fatty acid oxidation, found in potato
tubers (Solanum tuberosum) and other solanaceous plants. It belongs to a class of compounds
known as divinyl ethers, which are implicated in plant defense mechanisms against pathogens.
The biosynthesis of colnelenic acid is a tightly regulated process initiated in response to
external stimuli such as wounding and pathogen attack. This technical guide provides a
comprehensive overview of the biosynthetic pathway of colnelenic acid in potato tubers,
including the key enzymes involved, their kinetic properties, and the signaling cascades that
regulate their activity. Detailed experimental protocols for the study of this pathway are also
provided.

The Biosynthetic Pathway of Colnelenic Acid

The formation of colnelenic acid in potato tubers is a two-step enzymatic process that begins
with the polyunsaturated fatty acid, a-linolenic acid.

o Oxygenation by 9-Lipoxygenase (9-LOX): The first committed step is the stereospecific
introduction of molecular oxygen into a-linolenic acid at the C-9 position. This reaction is
catalyzed by a specific isoform of lipoxygenase, namely 9-lipoxygenase (9-LOX). The
product of this reaction is (9S)-hydroperoxy-(10E,12Z,15Z)-octadecatrienoic acid (9-HPOT).
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[1] Potato tuber 9-LOX exhibits a high degree of positional specificity, producing almost
exclusively the 9-hydroperoxy isomer.[2]

Conversion by Divinyl Ether Synthase (DES): The unstable 9-HPOT is then rapidly converted
to colnelenic acid by a specialized cytochrome P450 enzyme, divinyl ether synthase (DES),
specifically a member of the CYP74D subfamily.[3] This enzyme catalyzes the intramolecular
rearrangement of the hydroperoxide, leading to the formation of the characteristic divinyl
ether structure of colnelenic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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